Cas no 118943-25-2 (3-(4-methoxyphenoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride
• CAS No: 118943-25-2
• MF: C₁₀H₁₃ClO₄S
• MW: 264.725821256638
• CID: 138007
• PubChem ID: 24880808
• Update Time: 2025-06-27

3-(4-methoxyphenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonylchloride, 3-(4-methoxyphenoxy)-
• 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride
• I01-8799
• 3-(4-METHOXYPHENOXY)-1-PROPANESULFONYL
• 3-(4-METHOXYPHENOXY)PROPANE SULFONYL CH&
• 3-(4-methoxyphenoxy)-1-propanesulfonyl chloride
• F9995-2230
• 3-(4-Methoxyphenoxy)-1-propanesulfonyl chloride, 98%
• SCHEMBL737130
• DTXSID60408720
• UFZBQBXKJZWBBV-UHFFFAOYSA-N
• J-003926
• EN300-66961
• 1-Propanesulfonyl chloride, 3-(4-methoxyphenoxy)-
• AKOS005259863
• MFCD04039947
• 118943-25-2
• 1-Propanesulfonylchloride,3-(4-methoxyphenoxy)-
• CS-0257327

• MDL： MFCD04039947
• Inchi： 1S/C10H13ClO4S/c1-14-9-3-5-10(6-4-9)15-7-2-8-16(11,12)13/h3-6H,2,7-8H2,1H3
• InChI Key： UFZBQBXKJZWBBV-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 264.02200
• Monoisotopic Mass: 264.0223078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Color/Form: solid
• Density: 1.304
• Melting Point: 45-46.7 °C (lit.)
• Boiling Point: 389.4°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.527
• PSA: 60.98000
• LogP: 3.11350
• Solubility: Not determined

3-(4-methoxyphenoxy)propane-1-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：S26-36/37/39-45
• Risk Phrases：R34

Additional information on 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride

Introduction to 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride (CAS No: 118943-25-2)

3-(4-methoxyphenoxy)propane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 118943-25-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of this compound, particularly the presence of a sulfonyl chloride group and a methoxy-substituted phenyl ring, make it a valuable building block for the development of novel therapeutic agents.

The sulfonyl chloride functional group in 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride is highly reactive and serves as a crucial electrophile in organic synthesis. This reactivity allows for its facile incorporation into larger molecular frameworks through nucleophilic substitution reactions. The 4-methoxyphenoxy moiety contributes to the compound's solubility and stability, while also providing a site for further functionalization. These characteristics make it an attractive candidate for use in medicinal chemistry applications where precise structural modifications are required.

In recent years, there has been a growing interest in sulfonyl chlorides as key intermediates in the synthesis of pharmaceuticals. Their ability to undergo reactions with a wide range of nucleophiles, including amines, alcohols, and thiols, makes them indispensable tools for constructing complex molecules. For instance, sulfonyl chlorides can be used to introduce sulfonamide groups into drug candidates, which are known to exhibit diverse biological activities. The 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride specifically has been explored in the synthesis of sulfonamides with potential antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride is its versatility in drug discovery. Researchers have leveraged its reactivity to develop novel sulfonamide derivatives that show promise in preclinical studies. These derivatives have been investigated for their ability to modulate enzyme activity and interact with biological targets relevant to diseases such as cancer, diabetes, and infectious disorders. The methoxy group on the phenyl ring enhances lipophilicity, which can be advantageous for improving oral bioavailability of drug candidates.

The synthesis of 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride typically involves multi-step organic transformations starting from readily available precursors. The process often begins with the preparation of 4-methoxyphenol (anisole derivative), which is then coupled with propylamine or its derivatives under controlled conditions to form the corresponding phenoxypropylamine. Subsequent oxidation followed by chlorosulfonation yields the final product. This synthetic route highlights the compound's accessibility and feasibility for large-scale production, which is essential for industrial applications.

Recent advancements in synthetic methodologies have further refined the preparation of sulfonyl chlorides like 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride. Techniques such as flow chemistry and catalytic processes have enabled more efficient and sustainable production methods. These innovations not only improve yield but also reduce waste, aligning with green chemistry principles. The ability to produce this compound efficiently is critical for meeting the demands of pharmaceutical research and development.

The applications of 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its reactivity allows for the introduction of sulfonamide functionalities into crop protection agents, where it can contribute to enhanced efficacy against pests and pathogens. Additionally, its structural motifs are found in various industrial chemicals used as intermediates or additives.

From a regulatory perspective, 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride (CAS No: 118943-25-2) is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures must be followed to ensure worker safety and environmental protection. While it does not fall under hazardous classifications such as flammable or corrosive materials, its sulfonyl chloride group necessitates careful storage conditions away from moisture and incompatible substances.

The future prospects for 3-(4-methoxyphenoxy)propane-1-sulfonyl chloride are promising, with ongoing research exploring new synthetic pathways and applications. As drug discovery continues to evolve, this compound is expected to remain a valuable tool in the chemist's arsenal. Its role in developing next-generation therapeutics underscores its importance in advancing both academic research and industrial chemistry.